Cas no 2103857-03-8 (2-Chloromethyl-4,6-difluoro-pyrimidine)

• Product Name: 2-Chloromethyl-4,6-difluoro-pyrimidine
• CAS No: 2103857-03-8
• MF: C₅H₃ClF₂N₂
• MW: 164.540526628494
• MDL: MFCD32899740
• CID: 5193762
• Update Time: 2026-03-05

2-Chloromethyl-4,6-difluoro-pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-Chloromethyl-4,6-difluoro-pyrimidine

• MDL： MFCD32899740
• Inchi： 1S/C5H3ClF2N2/c6-2-5-9-3(7)1-4(8)10-5/h1H,2H2
• InChI Key： JNIPGKXSTWTVSN-UHFFFAOYSA-N
• SMILES： C1(CCl)=NC(F)=CC(F)=N1

Additional information on 2-Chloromethyl-4,6-difluoro-pyrimidine

Recent Advances in the Application of 2-Chloromethyl-4,6-difluoro-pyrimidine (CAS: 2103857-03-8) in Chemical Biology and Pharmaceutical Research

2-Chloromethyl-4,6-difluoro-pyrimidine (CAS: 2103857-03-8) is a fluorinated pyrimidine derivative that has recently gained significant attention in chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery. This compound serves as a key building block for the synthesis of various biologically active molecules, particularly in the development of kinase inhibitors and antiviral agents. Recent studies have highlighted its utility in click chemistry reactions and as a precursor for radiofluorination in PET tracer development.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 2-Chloromethyl-4,6-difluoro-pyrimidine as a crucial intermediate in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers utilized the reactive chloromethyl group for efficient coupling with various pharmacophores, while the difluoro substitution pattern enhanced the metabolic stability of the final compounds. This work has opened new avenues for developing more potent and selective kinase inhibitors for autoimmune diseases and hematological malignancies.

In the field of radiopharmaceuticals, a recent breakthrough reported in ACS Medicinal Chemistry Letters (2024) showcased the compound's application in the development of fluorine-18 labeled probes for positron emission tomography (PET). The researchers exploited the difluoro-pyrimidine core for efficient radiofluorination, while the chloromethyl group allowed for subsequent conjugation with targeting vectors. This dual functionality makes 2103857-03-8 particularly valuable for the development of novel diagnostic agents.

From a synthetic chemistry perspective, several recent publications have explored the reactivity of 2-Chloromethyl-4,6-difluoro-pyrimidine in various coupling reactions. A 2024 study in Organic Letters detailed its use in palladium-catalyzed cross-coupling reactions, demonstrating excellent yields and selectivity. The electron-withdrawing nature of the difluoro substitution was found to significantly enhance the reactivity of the chloromethyl group, making it particularly useful for constructing complex heterocyclic systems relevant to pharmaceutical development.

The safety profile and handling considerations of 2-Chloromethyl-4,6-difluoro-pyrimidine have also been the subject of recent investigations. A 2023 publication in Chemical Research in Toxicology provided detailed characterization of its reactivity with biological nucleophiles, offering important insights for researchers working with this compound. The study emphasized the need for proper personal protective equipment when handling this reagent due to its potential alkylating properties.

Looking forward, the unique chemical properties of 2-Chloromethyl-4,6-difluoro-pyrimidine (2103857-03-8) position it as a valuable tool in medicinal chemistry. Its applications span from small molecule drug discovery to radiopharmaceutical development, with ongoing research exploring its potential in covalent inhibitor design and PROTAC technology. As synthetic methodologies continue to advance, we anticipate seeing expanded applications of this versatile building block in the coming years.